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Compound of Interest

Compound Name:

5-Fluoro-2-(3-

methoxyphenyl)isoindole-1,3-

dione

Cat. No.: B11452638

Get Quote

Executive Summary
This technical guide provides a comprehensive analysis of fluorinated phthalimide derivatives,

a class of pharmacophores exhibiting pleiotropic biological activities including anticonvulsant,

anti-inflammatory (COX-2 inhibition), and anticancer effects.[1] The phthalimide scaffold

(isoindoline-1,3-dione) serves as a versatile platform for drug design.[1][2][3] The strategic

incorporation of fluorine atoms—specifically at the C-4/C-5 positions of the phthalimide ring or

the para-position of the N-phenyl moiety—dramatically modulates physicochemical properties

such as lipophilicity, metabolic stability, and ligand-target binding affinity.[1] This guide details

the synthesis, structure-activity relationships (SAR), and mechanistic pathways of these

derivatives for researchers in medicinal chemistry.

Chemical Fundamentals: The Fluorine Effect
The introduction of fluorine into the phthalimide scaffold is not merely a steric modification but a

fundamental alteration of the molecule's electronic and metabolic profile.[1]
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Metabolic Blockade: Fluorine substitution at the para-position of the N-phenyl ring blocks

oxidative metabolism (hydroxylation) by Cytochrome P450 enzymes, significantly extending

the half-life (

) of the drug candidate.[1]

Electronic Modulation: The high electronegativity of fluorine lowers the pKa of the imide

nitrogen (if unsubstituted) or alters the electron density of the aromatic rings, enhancing

stacking interactions with target protein residues (e.g., aromatic residues in the COX-2 active
site).[1]

Lipophilicity: Fluorination increases the partition coefficient (LogP), facilitating blood-brain

barrier (BBB) permeation, which is critical for anticonvulsant activity targeting central NaV1.2

channels.[1]

Experimental Protocol: Synthesis of Fluorinated
Phthalimides
The following protocol describes the synthesis of N-substituted-4-fluorophthalimides via

condensation. This method is self-validating through yield calculation and melting point

determination.

Materials
4-Fluorophthalic anhydride (1.0 eq)[1]

Substituted aniline (e.g., 4-fluoroaniline, 2-aminopyridine) (1.0 eq)[1]

Glacial acetic acid (Solvent)[4]

Ethanol (Recrystallization)[1][5]

Step-by-Step Methodology
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 5.0 mmol

of 4-fluorophthalic anhydride in 15 mL of glacial acetic acid.
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Addition: Slowly add 5.0 mmol of the appropriate substituted aniline to the solution.

Reflux: Attach a reflux condenser and heat the mixture to reflux temperature (

) for 4–6 hours. Monitor reaction progress via TLC (System: Hexane:Ethyl Acetate 3:1).

Precipitation: Allow the reaction mixture to cool to room temperature. Pour the mixture into

100 mL of crushed ice-water with vigorous stirring.

Filtration: Collect the resulting precipitate by vacuum filtration. Wash the solid three times

with cold water to remove excess acid.[1]

Purification: Recrystallize the crude product from hot ethanol. Filter and dry the crystals in a

vacuum oven at

for 12 hours.

Validation: Determine the melting point and calculate the percentage yield (Target: >85%).

Confirm structure via

-NMR and IR (look for C=O stretches at

and

).

Visualization: Synthesis Workflow
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Caption: Standard condensation workflow for the synthesis of N-substituted fluorinated

phthalimide derivatives.

Structure-Activity Relationship (SAR) Analysis
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Anticonvulsant Activity
Fluorinated phthalimides exert anticonvulsant effects primarily by blocking voltage-gated

sodium channels (NaV1.2).[1]

Pharmacophore: The imide moiety is essential for hydrogen bonding (H-bond

acceptor/donor).[1]

Fluorine Impact: Introduction of a fluorine atom at the C-4 position of the phthalimide ring

enhances potency compared to the unsubstituted analog.[1]

Key Finding:Compound 10 (containing a lipophilic diphenylmethane moiety) demonstrated

superior potency to phenytoin in PTZ-induced seizure models.[1] The lipophilicity provided by

the fluorine and the bulky hydrophobic group facilitates interaction with the hydrophobic

domain of the NaV1.2 channel.[1]

Anti-inflammatory (COX-2 Inhibition)
Phthalimide derivatives are designed as selective COX-2 inhibitors to reduce prostaglandin E2

(PGE2) production without the gastric side effects of COX-1 inhibition.[1]

Selectivity: Fluorine substitution at the para-position of the N-phenyl ring (e.g., Compound

36) significantly improves COX-2 selectivity.[1][6]

Mechanism: The phthalimide core fits into the COX-2 active site, while the fluorinated phenyl

ring extends into the hydrophobic side pocket, interacting with Tyr355 and Arg120.[1]

Comparison: Some fluorinated derivatives exhibit an IC

of

, comparable to Celecoxib.

Anticancer Activity[2][3][4][7][8][9][10][11][12][13]
Tetrafluorination:N-aryl-3,4,5,6-tetrafluorophthalimides show distinct anti-angiogenic

properties.[1] The perfluorination of the phthalimide ring is essential; removing these

fluorines results in a loss of activity against HUVEC (endothelial) cell proliferation.[1]
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Cytotoxicity:N-(4-fluorophenyl)phthalimide exhibits moderate cytotoxicity against MCF-7

breast cancer cells (IC

), inducing apoptosis via the intrinsic mitochondrial pathway.[1]

Visualization: SAR Map
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Caption: Structural modifications of the phthalimide scaffold and their corresponding biological

impacts.

Quantitative Data Summary
The following table summarizes the biological activity of key fluorinated phthalimide derivatives

across different therapeutic targets.
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Compound
Class

Substitution
Pattern

Target Activity Metric Reference

Anticonvulsant
4-Fluoro-N-

(diphenylmethyl)
NaV1.2 Channel

100% Protection

(Tonic Seizure)
[1, 2]

Anticancer
N-(4-

fluorophenyl)
MCF-7 (Breast)

IC

= 34.5

M

[3]

Anticancer N-aryl-tetrafluoro
HUVEC

(Angiogenesis)

GI

= 2.21

M

[4]

Anti-

inflammatory

N-(4-

fluorophenyl)
COX-2

IC

= 0.18

M (Selectivity

>300)

[5, 6]

Antimicrobial
N-substituted-

fluorinated
S. aureus

MIC = 1.8

g/mL
[7]

Mechanistic Pathways
Understanding the mechanism of action is crucial for optimizing these leads.[1] The diagram

below illustrates the dual pathways for Anticonvulsant (NaV1.2) and Anti-inflammatory (COX-2)

activity.[2][6][7][8][9][10][11]

Visualization: Mechanism of Action
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Caption: Dual mechanistic pathways of fluorinated phthalimides targeting COX-2 enzymes and

NaV1.2 channels.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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